![molecular formula C12H12N4O3 B2944959 5-(Azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole CAS No. 1426208-30-1](/img/structure/B2944959.png)
5-(Azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(Azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole (abbreviated as 5-A-3-M-3-N-1,2,4-O) is a heterocyclic compound that is widely used in synthetic and medicinal chemistry due to its unique properties. It is a five-membered ring structure with a central nitrogen atom, two oxygen atoms, and two carbon atoms. The compound is synthetically produced through a variety of methods, including the condensation of a nitrophenol and an azetidine carboxylic acid, and has a variety of applications in scientific research.
Scientific Research Applications
Antibacterial and Antifungal Activities
5-(Azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole and its derivatives have demonstrated significant antibacterial and antifungal activities. For instance, compounds with oxadiazole and azetidinone moieties, including those similar to the mentioned compound, have shown remarkable activities against bacterial strains such as Staphylococcus aureus and Escherichia coli, and against fungal strains like Candida albicans (Jafari et al., 2017). Moreover, these compounds have been synthesized and characterized for their potential in antimicrobial screening (Desai & Dodiya, 2014).
Anticancer Properties
Compounds with the 1,3,4-oxadiazole structure, including those incorporating azetidinone, have been found to exhibit notable anticancer activities. In particular, some derivatives have shown cytotoxic activity against various tumor cell lines, indicating their potential as therapeutic agents in cancer treatment (Verma et al., 2019).
Antioxidant Effects
These compounds have also been noted for their antioxidant properties. For instance, certain derivatives have demonstrated strong ferrous ions (Fe3+) reducing antioxidant power, which is indicative of their capability to scavenge free radicals and thereby contribute to oxidative stress mitigation (Verma et al., 2019).
Antituberculosis Activity
Some derivatives of 1,3,4-oxadiazole, structurally related to the compound , have shown potent activity against the H37Rv strain of Mycobacterium tuberculosis, suggesting their potential use in antituberculosis therapies (Verma et al., 2019).
Enzyme Inhibition
These compounds have also demonstrated enzyme inhibition potential. For example, certain derivatives have been identified as effective inhibitors of enzymes like α-glucosidase, acetylcholinesterase, and urease, indicating their potential therapeutic applications in conditions related to enzyme dysregulation (Virk et al., 2023).
properties
IUPAC Name |
5-(azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O3/c1-7-2-3-8(4-10(7)16(17)18)11-14-12(19-15-11)9-5-13-6-9/h2-4,9,13H,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKZMZNYBGBDICY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NOC(=N2)C3CNC3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.